methyl 4-amino-3-hydroxy-2-methylbenzoate hydrochloride
Description
Methyl 4-amino-3-hydroxy-2-methylbenzoate hydrochloride is an amino acid ester hydrochloride . It has a linear formula of H2NCH2C6H4CO2CH3·HCl . The CAS Number is 6232-11-7 . It has a molecular weight of 201.65 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string Cl.COC(=O)c1ccc(CN)cc1 . The InChI key is GIZCKBSSWNIUMZ-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
This compound appears as a white crystalline powder or crystals . It has a melting point range of 234.5 - 237 °C .Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-3-hydroxy-2-methylbenzoate hydrochloride involves the reaction of 4-nitro-3-hydroxy-2-methylbenzoic acid with methylamine, followed by reduction of the nitro group to an amino group and subsequent formation of the hydrochloride salt.", "Starting Materials": [ "4-nitro-3-hydroxy-2-methylbenzoic acid", "methylamine", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 4-nitro-3-hydroxy-2-methylbenzoic acid in ethanol and add methylamine. Heat the mixture to reflux for several hours.", "Step 2: Cool the mixture and filter the resulting solid. Wash with ethanol and dry.", "Step 3: Dissolve the solid in ethanol and add sodium borohydride. Heat the mixture to reflux for several hours.", "Step 4: Cool the mixture and filter the resulting solid. Wash with ethanol and dry.", "Step 5: Dissolve the solid in hydrochloric acid and evaporate to dryness to obtain the hydrochloride salt of methyl 4-amino-3-hydroxy-2-methylbenzoate." ] } | |
CAS No. |
2648961-31-1 |
Molecular Formula |
C9H12ClNO3 |
Molecular Weight |
217.6 |
Purity |
95 |
Origin of Product |
United States |
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